![molecular formula C6H5F3N2O B6263975 1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one CAS No. 1500099-92-2](/img/no-structure.png)
1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one
Overview
Description
1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one, commonly known as TFMP, is an organic compound belonging to the class of pyrazoles. It is a colorless, odorless, and crystalline solid that is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. TFMP is also used as an intermediate in the synthesis of various drugs and as a catalyst in some industrial processes.
Mechanism of Action
The mechanism of action of TFMP is not well understood. However, it is believed that TFMP acts as a catalyst in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also believed that TFMP can act as a proton donor in the synthesis of peptides and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFMP are not well understood. However, it is believed that TFMP can act as a proton donor in the synthesis of peptides and proteins. In addition, TFMP has been used in the synthesis of various peptides, such as peptide hormones, and in the synthesis of various proteins, such as antibodies.
Advantages and Limitations for Lab Experiments
The advantages of using TFMP in laboratory experiments include its high purity and high yields when used in the synthesis of various compounds. In addition, TFMP is an inexpensive starting material and is readily available. The main limitation of using TFMP in laboratory experiments is that its mechanism of action is not well understood.
Future Directions
Future research should focus on further understanding the mechanism of action of TFMP and its biochemical and physiological effects. In addition, further research should be conducted to explore the potential applications of TFMP in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. Finally, further research should be conducted to explore the potential uses of TFMP in drug discovery and development.
Synthesis Methods
The synthesis of TFMP can be achieved through a variety of methods. One method involves the reaction of trifluoromethanesulfonic acid with a 5-substituted pyrazole compound, such as 4-methyl-3-trifluoromethylpyrazole, to form TFMP. Another method involves the reaction of trifluoromethanesulfonic anhydride with a 5-substituted pyrazole compound to form TFMP. The reaction of trifluoromethanesulfonic anhydride with 4-methyl-3-trifluoromethylpyrazole yields TFMP in high yields and with high purity.
Scientific Research Applications
TFMP has been used in a variety of scientific research applications, including drug discovery and development, as well as in the synthesis of various compounds. TFMP has been used as a starting material in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in the synthesis of drugs and other organic compounds. In addition, TFMP has been used in the synthesis of various peptides, such as peptide hormones, and in the synthesis of various proteins, such as antibodies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one involves the reaction of 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid with ethyl chloroformate, followed by reduction with sodium borohydride.", "Starting Materials": [ "3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid", "ethyl chloroformate", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (1.0 g) in methanol (10 mL) and add ethyl chloroformate (1.2 mL). Stir the mixture at room temperature for 2 hours.", "Step 2: Pour the reaction mixture into a separatory funnel and extract with diethyl ether (3 x 20 mL). Combine the organic layers and wash with water (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl formate as a yellow oil.", "Step 3: Dissolve 1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl formate (0.5 g) in methanol (10 mL) and add sodium borohydride (0.1 g) in small portions. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and stir for an additional 30 minutes. Extract the mixture with diethyl ether (3 x 20 mL). Combine the organic layers and wash with water (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 1-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one as a white solid." ] } | |
CAS RN |
1500099-92-2 |
Molecular Formula |
C6H5F3N2O |
Molecular Weight |
178.1 |
Purity |
95 |
Origin of Product |
United States |
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